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These application notes provide a detailed protocol and supporting information for the
quantitative determination of Interleukin-25 (IL-25) in biological samples using a sandwich
Enzyme-Linked Immunosorbent Assay (ELISA).

Introduction

Interleukin-25 (IL-25), also known as IL-17E, is a member of the IL-17 cytokine family.[1] It
plays a crucial role in the initiation and regulation of type 2 immune responses.[2] IL-25 is
expressed by various cell types, including Th2 cells and epithelial cells.[1] It signals through a
heterodimeric receptor complex composed of IL-17RA and IL-17RB.[1][2] This signaling
pathway is implicated in allergic inflammation and autoimmune diseases, making IL-25 a
significant target for therapeutic drug development.[2] This document provides a
comprehensive protocol for an IL-25 sandwich ELISA, a summary of typical assay
performance, and a diagram of the IL-25 signaling pathway.

Principle of the Assay

The IL-25 sandwich ELISA is a quantitative immunoassay technique. A microplate is pre-coated
with a monoclonal antibody specific for IL-25.[3][4] Standards and samples are pipetted into the
wells, and any IL-25 present is bound by the immobilized antibody. After washing away any

unbound substances, a biotin-conjugated antibody specific for IL-25 is added to the wells.[3][5]
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Following a wash to remove any unbound biotin-conjugated antibody, an avidin-horseradish
peroxidase (HRP) conjugate is added.[3][5] After another wash, a substrate solution is added to
the wells, and color develops in proportion to the amount of IL-25 bound in the initial step. The
color development is stopped, and the intensity of the color is measured.[3][4]

Quantitative Data Summary

The following table summarizes typical quantitative data for commercially available IL-25 ELISA
kits. Note that these values are for guidance only, and users should refer to the specific kit
manual for precise details.

Parameter Human IL-25 Mouse IL-25
Detection Range 15.63 - 1000 pg/mL[6] 15.63 - 1000 pg/mL[4]
94 - 6000 pg/mL 7.82 - 500 pg/mL][5]

Sensitivity 5.9 pg/mL 9.38 pg/mL[4]

41.8 pg/mL 3 pg/mL[5]

18.75 pg/mL][7] 15.1 pg/mL[8]

Serum, plasma, cell culture
) Serum, plasma, and other
Sample Types supernatants, tissue ) ] ]
biological fluids[4]
homogenates, cell lysates[9]

Assay Time ~3.5 hours ~3.5 hours[4]
1.5 hours 1 hour (incubation)[8]

Intra-assay Precision CV% < 8% CV% < 10%
Inter-assay Precision CV% < 10% CV% < 10%]3]

Experimental Protocol

This protocol is a representative example. Always follow the manufacturer's instructions
provided with your specific ELISA kit.

Reagent Preparation:
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e Bring all reagents and samples to room temperature before use.[10]

e Prepare 1X Wash Buffer by diluting the concentrated Wash Buffer with deionized water.[8]
[10]

¢ Reconstitute the Standard with Standard Diluent to create a stock solution. Allow it to sit for
10 minutes with gentle agitation.[8][10]

o Prepare serial dilutions of the standard stock solution to create the standard curve.

e If using concentrated Biotinylated Detection Antibody and HRP Conjugate, dilute them to
their working concentrations with their respective diluents.[3]

Assay Procedure:

Add 100 pL of each standard, blank, and sample to the appropriate wells of the microplate.

[3]
o Cover the plate and incubate for 90 minutes at 37°C or as specified by the kit manual.[3]

» Aspirate or decant the solution from each well and wash the plate three to four times with 1X
Wash Buffer.[3] Ensure complete removal of liquid at each step.

e Add 100 pL of the working solution of Biotinylated Detection Antibody to each well.[3]
e Cover the plate and incubate for 60 minutes at 37°C.[3]

o Repeat the wash step as in step 3.

e Add 100 pL of the working solution of HRP Conjugate to each well.[3]

o Cover the plate and incubate for 30 minutes at 37°C.[3]

» Repeat the wash step, typically for five times.[3]

e Add 90 pL of Substrate Reagent to each well.[3]

 Incubate the plate for 15-20 minutes at 37°C in the dark.[3][10]
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e Add 50 pL of Stop Solution to each well. The color will change from blue to yellow.[3][10]

e Read the optical density (OD) of each well at 450 nm within 30 minutes of adding the Stop
Solution.[3]

Data Analysis:
e Subtract the mean OD of the blank from the OD of all standards and samples.

o Create a standard curve by plotting the mean OD for each standard on the y-axis against the
concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

« Interpolate the concentration of IL-25 in the samples from the standard curve and multiply by
the dilution factor if applicable.

Visualizations
IL-25 Signaling Pathway
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IL-25 Signaling Pathway
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Caption: IL-25 binds its receptor, initiating downstream signaling cascades.

IL-25 ELISA Experimental Workflow
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IL-25 Sandwich ELISA Workflow
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Caption: A step-by-step workflow for the IL-25 sandwich ELISA protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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